Cas no 1249854-61-2 (1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine
• CAS No: 1249854-61-2
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 6174911
• PubChem ID: 61494263
• Update Time: 2025-10-24

1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine
• 1-[3-(pyrrolidin-1-yl)propyl]-1H-1,2,4-triazol-3-amine
• EN300-1108798
• 1249854-61-2
• CS-0285011
• 1-(3-(Pyrrolidin-1-yl)propyl)-1h-1,2,4-triazol-3-amine
• AKOS010755415

• Inchi： 1S/C9H17N5/c10-9-11-8-14(12-9)7-3-6-13-4-1-2-5-13/h8H,1-7H2,(H2,10,12)
• InChI Key： XUBNDUZZPUCXCL-UHFFFAOYSA-N
• SMILES： N1(CCCN2C=NC(N)=N2)CCCC1

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60Ų

Additional information on 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine

Exploring the Potential of 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 1249854-61-2) in Modern Chemistry

In the ever-evolving field of chemical research, 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 1249854-61-2) has emerged as a compound of significant interest. This heterocyclic amine, featuring a pyrrolidine and 1,2,4-triazole core, is gaining attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that can enhance its biological activity and physicochemical properties.

The compound's CAS number 1249854-61-2 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its systematic name, 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine, reflects its intricate molecular architecture, which combines a pyrrolidine ring with a 1,2,4-triazole scaffold. This combination is often sought after in drug discovery due to its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics.

One of the most frequently asked questions about 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine is its solubility and stability under different conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents, which is advantageous for formulation development. Its stability profile is also noteworthy, as it remains relatively inert under standard laboratory conditions, making it suitable for long-term storage and handling.

In the context of current trends, the demand for heterocyclic compounds like 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine is on the rise, driven by their applications in drug discovery and material science. The compound's ability to serve as a building block for more complex molecules has positioned it as a valuable asset in synthetic chemistry. Researchers are exploring its potential in creating bioactive molecules that could address unmet medical needs, such as antimicrobial resistance and chronic diseases.

Another area of interest is the compound's role in agrochemical research. The pyrrolidine and 1,2,4-triazole moieties are known to exhibit pesticidal and herbicidal activities, making 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine a potential candidate for developing next-generation crop protection agents. With the global push towards sustainable agriculture, this compound could play a pivotal role in creating environmentally friendly solutions.

From a commercial perspective, the market for 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine is expected to grow, fueled by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and research laboratories. Its CAS number 1249854-61-2 ensures that it is easily identifiable in global chemical databases, facilitating procurement and regulatory compliance.

In summary, 1-3-(pyrrolidin-1-yl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 1249854-61-2) represents a fascinating area of study in modern chemistry. Its unique structure, combined with its potential applications in pharmaceuticals and agrochemicals, makes it a compound worth watching. As research continues to uncover its full capabilities, it is likely to become an even more integral part of the chemical landscape.